Cas no 2415426-49-0 (2-chloro-1-[3-(3-chlorophenyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one)

• Product Name: 2-chloro-1-[3-(3-chlorophenyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one
• CAS No: 2415426-49-0
• MF: C₁₅H₁₂Cl₂N₂O₂
• MW: 323.173981666565
• CID: 6245138
• PubChem ID: 121578882
• Update Time: 2025-10-28

2-chloro-1-[3-(3-chlorophenyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• SCHEMBL21393103
• 2415426-49-0
• AKOS033806141
• Z2217101803
• 2-chloro-1-[3-(3-chlorophenyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one
• EN300-7523248
• 2-chloro-1-[5-(3-chlorophenyl)-3-(furan-2-yl)-3,4-dihydropyrazol-2-yl]ethanone

• Inchi： 1S/C15H12Cl2N2O2/c16-9-15(20)19-13(14-5-2-6-21-14)8-12(18-19)10-3-1-4-11(17)7-10/h1-7,13H,8-9H2
• InChI Key： UIALBARGRAEOHP-UHFFFAOYSA-N
• SMILES： ClCC(N1C(C2=CC=CO2)CC(C2C=CC=C(C=2)Cl)=N1)=O

Computed Properties

• Exact Mass: 322.0275830g/mol
• Monoisotopic Mass: 322.0275830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 45.8Ų

Additional information on 2-chloro-1-[3-(3-chlorophenyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one

Research Brief on 2-chloro-1-[3-(3-chlorophenyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one (CAS: 2415426-49-0)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of pyrazole derivatives as potential therapeutic agents. Among these, the compound 2-chloro-1-[3-(3-chlorophenyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one (CAS: 2415426-49-0) has garnered attention due to its unique structural features and promising biological activities. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in drug development.

The synthesis of 2-chloro-1-[3-(3-chlorophenyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one involves a multi-step process, starting with the condensation of 3-chlorophenylhydrazine with furan-2-carbaldehyde to form the corresponding hydrazone intermediate. Subsequent cyclization with chloroacetyl chloride yields the target compound. Recent studies have optimized this synthetic route to improve yield and purity, making it more feasible for large-scale production. The compound's structural characterization has been confirmed using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography.

Pharmacological evaluations of 2-chloro-1-[3-(3-chlorophenyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one have revealed its potential as an anti-inflammatory and anticancer agent. In vitro studies demonstrate that the compound exhibits significant inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory processes. Additionally, it has shown promising cytotoxicity against various cancer cell lines, including breast, lung, and colon cancer, with IC50 values in the low micromolar range. Mechanistic studies suggest that the compound induces apoptosis via the mitochondrial pathway and inhibits cell proliferation by modulating key signaling pathways such as PI3K/Akt and MAPK.

Further investigations into the compound's pharmacokinetic properties indicate moderate bioavailability and metabolic stability, with a half-life suitable for therapeutic applications. However, challenges remain in optimizing its solubility and reducing potential off-target effects. Recent efforts have focused on structural modifications to enhance its drug-like properties while maintaining its biological efficacy. Computational modeling and molecular docking studies have provided insights into the compound's binding interactions with target proteins, guiding the design of more potent analogs.

In conclusion, 2-chloro-1-[3-(3-chlorophenyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one represents a promising candidate for further development in the fields of anti-inflammatory and anticancer therapy. Ongoing research aims to address its limitations and explore its potential in combination therapies. The compound's unique chemical structure and biological activities make it a valuable subject for future studies, with the potential to contribute to the development of novel therapeutic agents.